Cas no 935667-21-3 ((1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride)

(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride structure

935667-21-3 structure

Product Name:(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride

CAS No:935667-21-3

MF:C₆H₉ClFN₃

MW:177.607163190842

MDL:MFCD18207119

CID:835607

PubChem ID:66624037

Update Time:2024-10-26

(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride
- (R)-benzyl Methyl(1,2,3,4-tetrahydroquinolin-3-yl)carbaMate
- (S)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHANAMINE (HYDROCHLORIDE)
- (S)-1-(5-Fluoropyrimidin-2-yl)-ethanamine hydrochloride
- (S)-1-(5-FLUORO-PYRIMIDIN-2-YL)-ETHYLAMINE HYDROCHLORIDE
- (1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
- (S)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHAN-1-AMINE HCL
- (S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride(1:x)
- FAXIYWZAHFHREE-WCCKRBBISA-N
- 5884AC
- SB17697
- AX8244301
- (5)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride
- [(1S)-1-(5-Fluo
- (1S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride
- [(1S)-1-(5-Fluoropyrimidin-2-yl)ethyl]amine hydrochloride
- 935667-21-3
- DTXSID40735465
- AS-43532
- DB-353629
- (1S)-1-(5-fluoropyrimidin-2-yl)ethanamine;hydrochloride
- (1S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine--hydrogen chloride (1/1)
- AKOS016000453
- (S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
- 1075756-60-3
- MFCD18207119
- DB-258129
- (S)-1-(5-FLUORO-PYRIMIDIN-2-YL)-ETHYLAMINEHYDROCHLORIDE
- CS-M0358
- SCHEMBL218361
- (1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride
- MDL： MFCD18207119
- Inchi： 1S/C6H8FN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H/t4-;/m0./s1
- InChI Key： FAXIYWZAHFHREE-WCCKRBBISA-N
- SMILES： [C@H](C1N=CC(F)=CN=1)(N)C.Cl

Computed Properties

Exact Mass: 177.0469032g/mol
Monoisotopic Mass: 177.0469032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8

(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F402565-10mg	(S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride	935667-21-3		10mg	$ 50.00	2022-06-05
TRC	F402565-50mg	(S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride	935667-21-3		50mg	$ 160.00	2022-06-05
TRC	F402565-100mg	(S)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride	935667-21-3		100mg	$ 250.00	2022-06-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0231S-1g	(S)-1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride	935667-21-3	98%	1g	11702.99CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0231S-5g	(S)-1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride	935667-21-3	98%	5g	40960.45CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0231S-250mg	(S)-1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride	935667-21-3	98%	250mg	3561.78CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0231S-100mg	(S)-1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride	935667-21-3	98%	100mg	2204.91CNY	2021-05-07
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(1S)-1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride Production Method

Production Method 1

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Preparation of imidazolylaminopyridines and -pyrimidines as JAK kinase inhibitors.

, World Intellectual Property Organization, , ,

Production Method 2

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Preparation of thiazolylaminopyrimidines for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 3

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Synthesis of 9-(pyrazol-3-yl)-9H-purine-2-amine and 3-(pyrazol-3-yl)-3H-imidazo[4,5-b]pyridin-5-amine derivatives for treating cancer

, World Intellectual Property Organization, , ,

Production Method 4

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Preparation of pyrazolyl-amino-substituted pyrazines for treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 5

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: 4-(Pyrazol-3-ylamino)pyrimidine derivatives as tyrosine kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 6

935667-21-3

Reaction Conditions

Reference

: 9-(pyrazol-3-yl)-9H-purine-2-amine and 3-(pyrazol-3-yl)-3H-imidazo[4,5-B] pyridin-5-amine derivatives and their use for the treatment of cancer

, United States, , ,

Production Method 7

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Preparation of imidazolylheteroaryldiamine derivatives for use as JAK kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Preparation of tricyclyl 2,4-diamino-1,3,5-triazine derivatives as JAK inhibitors

, World Intellectual Property Organization, , ,

Production Method 9

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: N-Pyrazolyl fused pyrimidinamine derivatives as JAK inhibitors and their preparation, pharmaceutical compositions and use in the treatment of myeloproliferative disorders and cancer

, World Intellectual Property Organization, , ,

Production Method 10

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Pyrazol-3-yl-3H-imidazo[4,5-b]pyridine derivatives as JAK kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancers

, World Intellectual Property Organization, , ,

Production Method 11

905587-30-6

935667-21-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 3 h, rt

Reference

: Identification of 4-Aminopyrazolylpyrimidines as Potent Inhibitors of Trk Kinases

Wang, Tao; Lamb, Michelle L.; Scott, David A.; Wang, Haixia; Block, Michael H.; et al, Journal of Medicinal Chemistry, 2008, 51(15), 4672-4684

Production Method 12

905587-44-2

2627-86-3

935667-21-3

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate , Acetic acid , Potassium carbonate , Tripotassium phosphate Catalysts: Omega transaminase Solvents: Toluene , Water ; 18 h, pH 7.5, 29 °C

Reference

: Use of ω-Transaminase Enzyme Chemistry in the Synthesis of a JAK2 Kinase Inhibitor

Frodsham, Lianne; Golden, Michael; Hard, Susan; Kenworthy, Martin N.; Klauber, David J.; et al, Organic Process Research & Development, 2013, 17(9), 1123-1130

Production Method 13

905587-44-2

935667-21-3

Reaction Conditions

1.1 Reagents: Acetic acid , Potassium carbonate , (S)-1-Phenylethylamine , Monopotassium phosphate Catalysts: Pyridoxal 5′-phosphate , Omega transaminase Solvents: Toluene , Water ; pH 7.5; 18 h, 29 °C
1.2 Reagents: Potassium carbonate , Di-tert-butyl dicarbonate Solvents: 2-Methyltetrahydrofuran , Water ; 2 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol ; 18 h, rt → 40 °C

Reference

: Efficient Synthesis of (S)-1-(5-Fluoropyrimidin-2-yl)ethylamine Using an ω-Transaminase Biocatalyst in a Two-Phase System

Meadows, Rebecca E.; Mulholland, Keith R.; Schurmann, Martin; Golden, Michael; Kierkels, Hans; et al, Organic Process Research & Development, 2013, 17(9), 1117-1122

Production Method 14

905587-31-7

935667-21-3

Reaction Conditions

1.1 Reagents: Di-tert-butyl dicarbonate ; 180 °C
1.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water
1.3 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane

Reference

: Discovery of pyrazol-3-ylamino pyrazines as novel JAK2 inhibitors

Ioannidis, Stephanos; Lamb, Michelle L.; Davies, Audrey M.; Almeida, Lynsie; Su, Mei; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(23), 6524-6528

Production Method 15

935667-21-3

Reaction Conditions

Reference

: Discovery of 5-Chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a Novel Inhibitor of the Jak/Stat Pathway

Ioannidis, Stephanos; Lamb, Michelle L.; Wang, Tao; Almeida, Lynsie; Block, Michael H.; et al, Journal of Medicinal Chemistry, 2011, 54(1), 262-276